Cas no 312921-86-1 (4-(4-Benzyl-1-piperazinyl)-3-nitrobenzoic acid)

• Product Name: 4-(4-Benzyl-1-piperazinyl)-3-nitrobenzoic acid
• CAS No: 312921-86-1
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• MDL: MFCD02089271
• CID: 1446509
• PubChem ID: 15999143
• Update Time: 2025-04-20

4-(4-Benzyl-1-piperazinyl)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-4-[4-(phenylmethyl)-1-piperazinyl]-
• SR-01000143947
• Oprea1_303882
• 4-(4-BENZYL-1-PIPERAZINYL)-3-NITROBENZOIC ACID
• 4-(4-benzylpiperazin-1-yl)-3-nitrobenzoicacid
• 4-(4-benzylpiperazin-1-yl)-3-nitrobenzoic acid
• AKOS002114467
• SR-01000143947-1
• EU-0029356
• 312921-86-1
• 4-(4-Benzyl-1-piperazinyl)-3-nitrobenzoic acid

• MDL： MFCD02089271
• Inchi： 1S/C18H19N3O4/c22-18(23)15-6-7-16(17(12-15)21(24)25)20-10-8-19(9-11-20)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,22,23)
• InChI Key： REFSVKKOJWQTOU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1N1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 341.13767
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 86.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines